Cas no 651331-91-8 (Benzoic acid, 4-(2,2-difluoroethoxy)-2-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 4-(2,2-difluoroethoxy)-2-hydroxy-, methyl ester
• CAS No: 651331-91-8
• MF: C₁₀H₁₀F₂O₄
• MW: 232.180810451508
• CID: 405504
• PubChem ID: 9991524
• Update Time: 2025-04-19

Benzoic acid, 4-(2,2-difluoroethoxy)-2-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2,2-difluoroethoxy)-2-hydroxy-, methyl ester
• methyl 4-(2,2-difluoroethoxy)-2-hydroxybenzoate
• DTXSID90433803
• CYXSUWGYLXSXHZ-UHFFFAOYSA-N
• SCHEMBL4407572
• 651331-91-8

• Inchi： 1S/C10H10F2O4/c1-15-10(14)7-3-2-6(4-8(7)13)16-5-9(11)12/h2-4,9,13H,5H2,1H3
• InChI Key： CYXSUWGYLXSXHZ-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC(C(=O)OC)=C(C=1)O)F

Computed Properties

• Exact Mass: 232.0547
• Monoisotopic Mass: 232.05471512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76